Dimethicone copolyol bees wax

Specification

• CAS No.: 151661-97-1
• Molecular Formula: C5H9NO3
• Molecular Weight: 0

Introduction

Chemical Composition and Structure

Definition and Molecular Structure

Dimethicone copolyol beeswax is specifically defined as an ester formed between fatty acids obtained from saponified beeswax and dimethicone copolyol. The compound represents a hybrid material that integrates the silicone polymer's properties with the structural benefits of beeswax. This integration occurs through an esterification reaction where hydroxyl groups on the polyether chains react with carboxylic acid groups present in modified beeswax.

Nomenclature and Classification

The ingredient has undergone changes in its official nomenclature over time. According to regulatory documentation, the International Nomenclature of Cosmetic Ingredients (INCI) name "Dimethicone Copolyol Beeswax" has been retired. Current marketplace variations include more specific designations such as "Dimethicone PEG-8 Beeswax," which indicates the presence of polyethylene glycol units with an average of 8 molecular units of -CH2-CH2-O- in the structure.

Structural Variations

The structural composition can vary depending on:

• The specific type of dimethicone copolyol used (varying in polyether chain length)

• The beeswax fatty acid profile, which can differ based on botanical sources

• The degree of esterification achieved during synthesis

These variations produce compounds with different performance characteristics while maintaining the core benefits of the dimethicone-beeswax hybrid structure.

Physical and Chemical Properties

Physical Characteristics

Dimethicone copolyol beeswax typically exists as a solid or semi-solid material at room temperature, reflecting its wax-based derivation. The incorporation of silicone elements modifies the tactile properties of natural beeswax, creating a compound with enhanced spreadability and a less greasy skin feel. The material provides a smooth application experience while maintaining substantivity on surfaces to which it is applied.

Chemical Properties

The compound exhibits notable chemical stability due to the siloxane backbone of the dimethicone portion. This stability extends to:

• Resistance to oxidation

• Compatibility with a wide pH range

• Thermal stability during processing

• Low reactivity with other cosmetic ingredients

These properties make dimethicone copolyol beeswax particularly valuable in formulations where stability and compatibility are essential considerations.

Synthesis and Manufacturing

Production Methodology

The synthesis of dimethicone copolyol beeswax involves a multi-step process:

• Saponification of beeswax to obtain fatty acids

• Preparation of the dimethicone copolyol with appropriate polyether functionality

• Esterification reaction between the fatty acids and dimethicone copolyol

• Purification and standardization of the final product

This industrial process requires careful control of reaction parameters to ensure consistent product quality and properties.

Quality Parameters

Manufacturers evaluate several key parameters to ensure quality:

Parameter	Acceptable Range	Significance
Ester Value	Product-specific	Indicates degree of esterification
Acid Value	Typically <5 mg KOH/g	Measures unreacted acid content
Hydroxyl Value	Product-specific	Indicates unreacted hydroxyl groups
Appearance	Clear to slightly cloudy	Visual indicator of purity
Melting Profile	Product-specific	Affects performance in formulations

These quality parameters help ensure consistency across production batches and predict performance in final formulations.

Functional Applications in Cosmetics

Skin Conditioning Properties

Dimethicone PEG-8 Beeswax functions effectively as a skin conditioning agent, maintaining skin in good condition and providing emollient properties that soften and smoothen the skin. This dual functionality makes it valuable in formulations designed to improve skin feel and appearance without excessive oiliness.

Hair Care Applications

In hair care formulations, the compound serves as a conditioning agent that improves combability, suppleness, and shine. The silicone component provides slip and reduced friction during combing, while the wax component offers hold and manageability. These properties make it particularly valuable in leave-in conditioners and styling products.

Emulsification Capability

A significant technical function of dimethicone copolyol beeswax is its ability to act as an emulsifying surfactant, allowing the formation of stable oil-in-water emulsions. This capability derives from the amphiphilic structure, where silicone-polyether segments provide hydrophilicity while wax components offer lipophilicity.

Formulation Considerations

Incorporation Techniques

When incorporating dimethicone copolyol beeswax into formulations, several processing considerations should be observed:

• The ingredient typically requires heating to its melting point for proper incorporation

• Addition should occur during the oil phase preparation of emulsions

• Thorough mixing is necessary to ensure uniform distribution

• Cooling rate may affect the final texture and appearance of products

Usage Levels

Typical concentration ranges depend on the intended function:

Application	Recommended Usage Level (%)	Primary Function
Skin creams	0.5-3.0	Emolliency, texture modification
Hair conditioners	0.25-2.0	Conditioning, manageability
Makeup products	1.0-5.0	Texture, wear resistance
Cleansing products	0.2-1.0	Secondary conditioning

These recommendations provide a starting point for formulation development and may be adjusted based on specific formulation requirements.

Performance in Product Formulations

Emulsion Stability Enhancement

In cosmetic emulsions, dimethicone copolyol beeswax contributes significantly to product stability. Patent documentation indicates that when incorporated into formulations, it helps maintain suspension stability even under accelerated aging conditions at elevated temperatures (45°C) for extended periods (12 weeks). This stability enhancement is particularly valuable for products containing suspended particles or active ingredients.

Sensory Profile Contribution

The compound provides multiple sensory benefits to formulations:

• Reduced tackiness during application

• Smooth spreading characteristics

• Non-greasy after-feel

• Formation of flexible films on skin or hair surfaces

These sensory attributes contribute significantly to consumer perception and product acceptance.

Compatibility in Complex Systems

Research formulations demonstrate that dimethicone copolyol derivatives perform effectively in complex cosmetic systems containing multiple surfactants, conditioning agents, and specialty ingredients. This versatility is evidenced in various product types including:

• Shampoo systems with multiple surfactants

• Conditioning creams with cationic polymers

• Facial cleansers with active ingredients

• Body washes with moisturizing components

Related Compounds and Alternatives

Structural Analogues

Several compounds share structural similarities with dimethicone copolyol beeswax:

Compound	Key Features	Differentiating Characteristics
DC 193 dimethicone copolyol	Conditioning properties without wax component	Lower viscosity, primarily for conditioning
Cetyl PEG/PPG-10/1 Dimethicone	Emulsifier with different alkyl group	More focused on emulsification than texture
PEG-8 Beeswax	Lacks silicone component	Different sensory profile, more traditional wax feel
Cera Bellina	Modified beeswax without silicone	Enhanced spreadability but different compatibility profile

These alternatives offer formulators options when specific performance characteristics are required.

Functional Alternatives

When dimethicone copolyol beeswax is unavailable, formulators may consider functional alternatives:

• Combinations of separate silicone and wax ingredients

• Synthetic wax esters with emulsifying properties

• Polymeric emulsifiers with conditioning attributes

• Modified natural waxes with synthetic emulsifiers

Each alternative presents different performance tradeoffs that must be evaluated in specific formulation contexts.

Regulatory Status and Considerations

Global Regulatory Position

The compound appears in cosmetic ingredient databases across different regions. In Europe, it is recognized within the COSMILE Europe database as a legitimate cosmetic ingredient with defined functions. In Japan, it appears in the Cosmetic-Info database, though with notation regarding its retired INCI status.

Documentation Requirements

Manufacturers must maintain appropriate documentation for products containing dimethicone copolyol beeswax, including:

• Safety data sheets

• Specification documents detailing physical and chemical parameters

• Information regarding sourcing of beeswax component (particularly for natural/organic claims)

• Manufacturing process controls and validation

These documentation requirements help ensure regulatory compliance across various markets.